Cas no 13037-12-2 (Carbamodithioic acid,methyl-, 2-propenyl ester (9CI))

• Product Name: Carbamodithioic acid,methyl-, 2-propenyl ester (9CI)
• CAS No: 13037-12-2
• MF: C₅H₉NS₂
• MW: 147.261658430099
• CID: 228904
• PubChem ID: 4320297
• Update Time: 2025-04-19

Carbamodithioic acid,methyl-, 2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,methyl-, 2-propenyl ester (9CI)
• prop-2-enyl N-methylcarbamodithioate
• N-Methyl-dithiocarbaminsaeure-allylester
• 13037-12-2
• SCHEMBL11591327
• AKOS006356191
• NSC-86018
• NSC86018
• DTXSID50401886

• Inchi： 1S/C5H9NS2/c1-3-4-8-5(7)6-2/h3H,1,4H2,2H3,(H,6,7)
• InChI Key： JWQBQSJNKACNBK-UHFFFAOYSA-N
• SMILES： S(C(NC)=S)CC=C

Computed Properties

• Exact Mass: 147.01800
• Monoisotopic Mass: 147.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.42000
• LogP: 1.80080